Cas no 2137735-24-9 (Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl-)

Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl-, is a heterocyclic compound featuring a fused oxazole and pyridine core with a carboxylic acid functional group at the 2-position and a methyl substituent at the 6-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or scaffold for bioactive molecule development. The carboxylic acid moiety allows for further derivatization, while the methyl group enhances stability and influences electronic properties. Its well-defined heterocyclic framework makes it valuable for exploring structure-activity relationships in medicinal chemistry. The compound is typically characterized by high purity and consistent synthetic reproducibility.
Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl- structure
2137735-24-9 structure
Product Name:Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl-
CAS No:2137735-24-9
MF:C8H6N2O3
MW:178.14484167099
CID:5286883
Update Time:2025-11-02

Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl-
    • Inchi: 1S/C8H6N2O3/c1-4-2-5-6(9-3-4)10-7(13-5)8(11)12/h2-3H,1H3,(H,11,12)
    • InChI Key: CJPXDIIPUYPYGD-UHFFFAOYSA-N
    • SMILES: C12N=C(C(O)=O)OC1=CC(C)=CN=2

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Additional information on Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl-

Comprehensive Guide to Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl- (CAS No. 2137735-24-9): Properties, Applications, and Market Insights

Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl- (CAS No. 2137735-24-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazolo-pyridine derivative is characterized by its unique molecular structure, combining an oxazole ring fused with a pyridine core, which enhances its potential for diverse applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and specialty chemical synthesis.

The compound's chemical structure features a 6-methyl substitution on the pyridine ring, which influences its reactivity and binding properties. This modification makes Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl- particularly valuable in medicinal chemistry, where it serves as a key intermediate for developing novel therapeutic agents. Its carboxylic acid functional group further enhances its versatility, allowing for easy derivatization and conjugation with other molecular entities.

In recent years, the demand for heterocyclic compounds like Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl- has surged due to their role in addressing global health challenges. For instance, the compound's potential applications in antiviral and anti-inflammatory drug development align with current research trends focused on combating emerging infectious diseases. Additionally, its use in agrochemical formulations supports sustainable agriculture practices, a topic of growing importance in the face of climate change and food security concerns.

From a synthetic perspective, Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl- can be prepared through various organic synthesis routes, including cyclization reactions and multi-step transformations. The choice of synthetic pathway often depends on the desired purity, yield, and scalability requirements. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to characterize the compound and ensure its structural integrity.

The market for Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl- is expected to grow steadily, driven by increasing R&D investments in the pharmaceutical and agrochemical sectors. Industry reports suggest that the compound's unique properties make it a promising candidate for next-generation drug development, particularly in areas such as kinase inhibitors and small molecule therapeutics. Furthermore, its compatibility with green chemistry principles enhances its appeal in an era where sustainable chemical production is prioritized.

For researchers and procurement specialists seeking Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl-, it is essential to partner with reputable suppliers who can provide high-purity materials with comprehensive analytical documentation. Quality control measures, including HPLC analysis and certificates of analysis (CoA), are critical to ensuring the compound meets the stringent requirements of advanced applications. Additionally, proper storage conditions—typically in a cool, dry environment—are necessary to maintain the compound's stability over time.

In conclusion, Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-methyl- (CAS No. 2137735-24-9) represents a valuable building block in modern chemical research and development. Its multifaceted applications, combined with the growing demand for innovative heterocyclic compounds, position it as a key player in addressing some of today's most pressing scientific and industrial challenges. As research continues to uncover new possibilities for this compound, its significance in both academic and commercial settings is likely to expand further.

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